Cas no 13420-58-1 (Benzoic acid,2-[(3-chlorophenyl)thio]-)

• Product Name: Benzoic acid,2-[(3-chlorophenyl)thio]-
• CAS No: 13420-58-1
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• CID: 225895
• PubChem ID: 83429
• Update Time: 2025-04-19

Benzoic acid,2-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-chlorophenyl)thio]-
• 2-(3-chlorophenyl)sulfanylbenzoic acid
• 2-(3-chlorophenylthio)benzoic acid
• 2-[(3-chlorophenyl)sulfanyl]benzoic acid
• Einecs 236-529-0
• UNII-K5S7925TXU
• Benzoic acid, 2-((3-chlorophenyl)thio)-
• JEJVFFQDODZHIV-UHFFFAOYSA-N
• DTXSID80158593
• K5S7925TXU
• O-(M-CHLOROPHENYLTHIO)BENZOIC ACID
• 2-[(3-chlorophenyl)thio]benzoic acid
• AKOS005065430
• 13420-58-1
• NS00024332
• 2-((3-CHLOROPHENYL)THIO)BENZOIC ACID
• SCHEMBL232529

• Inchi： 1S/C13H9ClO2S/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： JEJVFFQDODZHIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 264.00127
• Monoisotopic Mass: 264.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 417.7°Cat760mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.683
• PSA: 37.3